
An In-depth Technical Guide to the Solubility of
Common Mercurous Salts

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Mercurous ion

Cat. No.: B1238544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility rules governing

common mercurous (Mercury(I)) salts. The information contained herein is intended to serve as

a critical resource for professionals in research, scientific analysis, and drug development,

where the behavior of mercurous compounds in aqueous and other solvent systems is of

paramount importance.

Quantitative Solubility Data
The solubility of a salt is quantitatively expressed by its solubility product constant (Ksp). A

smaller Ksp value indicates lower solubility. The following table summarizes the Ksp values and

qualitative solubilities for a range of common mercurous salts at or near standard conditions

(25 °C).
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Salt Name Formula Ksp at 25 °C
Solubility (

g/100 mL)

General

Solubility

Mercurous

Acetate
Hg₂(C₂H₃O₂)₂

Data not readily

available

0.75 (12 °C)[1][2]

[3]
Slightly soluble

Mercurous

Bromide
Hg₂Br₂ 6.40 x 10⁻²³[4] 4.0 x 10⁻⁷[5][6] Insoluble[7]

Mercurous

Carbonate
Hg₂CO₃ 3.6 x 10⁻¹⁷[4]

Data not readily

available
Insoluble

Mercurous

Chloride
Hg₂Cl₂ 1.43 x 10⁻¹⁸[4] 2 x 10⁻⁴[8]

Very slightly

soluble[8]

Mercurous Iodide Hg₂I₂
Data not readily

available

Insoluble in

water[9][10]
Insoluble[9]

Mercurous

Nitrate
Hg₂(NO₃)₂

Data not readily

available

Soluble, but

hydrolyzes in

large amounts of

water[11][12]

Soluble

Mercurous

Phosphate
(Hg₂)₃(PO₄)₂

Data not readily

available
Insoluble[13][14] Insoluble

Mercurous

Sulfate
Hg₂SO₄ 6.5 x 10⁻⁷[15] 0.051 (25 °C)[15]

Slightly

soluble[15]

Mercurous

Sulfide
Hg₂S

Data not readily

available

Virtually

insoluble[16][17]

[18]

Insoluble

Note: The solubility of mercurous salts can be influenced by factors such as temperature, pH,

and the presence of common ions. For instance, mercurous nitrate is soluble in dilute nitric acid

which prevents the hydrolysis that occurs in pure water.

Experimental Protocol for Solubility Determination
The determination of the solubility of sparingly soluble salts like many mercurous compounds

requires precise experimental techniques. The following is a generalized protocol based on the
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"shake flask" method, a common and reliable approach.

Objective: To determine the equilibrium solubility of a mercurous salt in a specific solvent (e.g.,

deionized water) at a controlled temperature.

Materials:

Mercurous salt of interest (high purity)

Solvent (e.g., deionized water, specific buffer)

Constant temperature water bath or incubator shaker

Sealed, inert containers (e.g., borosilicate glass flasks)

Filtration apparatus (e.g., syringe filters with a pore size of 0.22 µm or less)

Analytical instrumentation for mercury quantification (e.g., Atomic Absorption Spectroscopy

(AAS), Inductively Coupled Plasma Mass Spectrometry (ICP-MS))

Calibrated pH meter

Analytical balance

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of the mercurous salt to the

chosen solvent in a sealed container. The excess solid is crucial to ensure that equilibrium is

reached from a state of saturation.

Equilibration: Place the container in a constant temperature shaker bath. Agitate the mixture

for a prolonged period (typically 24-72 hours) to ensure that equilibrium between the

dissolved and undissolved salt is achieved. The exact time should be determined empirically

for each specific salt.

Phase Separation: Once equilibrium is established, allow the solution to stand undisturbed at

the controlled temperature for a sufficient time (e.g., 24 hours) to permit the settling of

undissolved solid.
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Sampling: Carefully withdraw a sample of the supernatant using a syringe. Immediately filter

the sample through a fine-pored membrane filter to remove all suspended solid particles.

This step is critical to prevent overestimation of the solubility.

Analysis: Accurately dilute the filtered saturated solution to a concentration suitable for the

analytical method being employed. Determine the concentration of the mercurous ion in the

solution using a calibrated analytical instrument such as AAS or ICP-MS.

Data Calculation: From the measured concentration of the mercurous ion in the saturated

solution, calculate the molar solubility of the salt. If the Ksp is the desired value, it can be

calculated from the molar solubility based on the stoichiometry of the dissolution reaction.

Verification: To ensure equilibrium was reached, the experiment can be repeated by

approaching equilibrium from an undersaturated state and comparing the results.

Visualizing Solubility Rules for Mercurous Salts
The following diagram illustrates the general solubility rules for common mercurous salts,

categorizing them based on the anion.
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Caption: General solubility of common mercurous salts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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